Cas no 194142-09-1 (3-Thiophenepropanoic acid, 5-(4-bromophenyl)-)
194142-09-1 structure
Product Name:3-Thiophenepropanoic acid, 5-(4-bromophenyl)-
CAS No:194142-09-1
MF:C13H11BrO2S
MW:311.194241762161
CID:1386707
Update Time:2024-08-16
3-Thiophenepropanoic acid, 5-(4-bromophenyl)- Chemical and Physical Properties
Names and Identifiers
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- 3-Thiophenepropanoic acid, 5-(4-bromophenyl)-
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- Inchi: 1S/C13H11BrO2S/c14-11-4-2-10(3-5-11)12-7-9(8-17-12)1-6-13(15)16/h2-5,7-8H,1,6H2,(H,15,16)
- InChI Key: QUKLSDXMGHGLGB-UHFFFAOYSA-N
- SMILES: C1SC(C2=CC=C(Br)C=C2)=CC=1CCC(O)=O
Computed Properties
- Exact Mass: 309.96633
Experimental Properties
- Density: 1.522±0.06 g/cm3(Predicted)
- Boiling Point: 436.9±35.0 °C(Predicted)
- PSA: 37.3
- pka: 4.59±0.10(Predicted)
3-Thiophenepropanoic acid, 5-(4-bromophenyl)- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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